Cas no 1932220-82-0 ((3R,5R)-1-benzyloxycarbonyl-5-methyl-piperidine-3-carboxylic acid)

• Product Name: (3R,5R)-1-benzyloxycarbonyl-5-methyl-piperidine-3-carboxylic acid
• CAS No: 1932220-82-0
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD30152912
• CID: 5211581
• PubChem ID: 71226394
• Update Time: 2025-10-28

(3R,5R)-1-benzyloxycarbonyl-5-methyl-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R,5R)-1-benzyloxycarbonyl-5-methyl-piperidine-3-carboxylic acid
• 1,3-Piperidinedicarboxylic acid, 5-methyl-, 1-(phenylmethyl) ester, (3R,5R)-
• PS-18219
• (3R,5R)-1-cbz-5-Methyl-piperidine-3-carboxylic acid
• 1932220-82-0
• P20620
• (3R,5R)-5-methyl-1-phenylmethoxycarbonylpiperidine-3-carboxylic acid
• starbld0044401
• (3r,5r)-1-Benzyloxycarbonyl-5-methyl-piperidine-3-carboxylicacid
• CS-0309859
• SCHEMBL14636942
• MFCD30152912
• (3R,5R)-1-[(benzyloxy)carbonyl]-5-methylpiperidine-3-carboxylic acid
• (3R,5R)-1-((Benzyloxy)carbonyl)-5-methylpiperidine-3-carboxylic acid

• MDL： MFCD30152912
• Inchi： 1S/C15H19NO4/c1-11-7-13(14(17)18)9-16(8-11)15(19)20-10-12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3,(H,17,18)/t11-,13-/m1/s1
• InChI Key： SOYXQVSBDHHRLV-DGCLKSJQSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)C[C@H](C)C[C@@H](C(O)=O)C1

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on (3R,5R)-1-benzyloxycarbonyl-5-methyl-piperidine-3-carboxylic acid

Exploring (3R,5R)-1-benzyloxycarbonyl-5-methyl-piperidine-3-carboxylic acid: A Versatile Chiral Building Block

In the realm of pharmaceutical chemistry and fine chemical synthesis, (3R,5R)-1-benzyloxycarbonyl-5-methyl-piperidine-3-carboxylic acid (CAS No. 1932220-82-0) has emerged as a valuable chiral intermediate. This compound, characterized by its stereospecific piperidine core and benzyloxycarbonyl (Cbz) protecting group, plays a pivotal role in the synthesis of bioactive molecules. Researchers and manufacturers increasingly seek this compound due to its application in developing peptide mimetics and asymmetric catalysis, aligning with current trends in green chemistry and sustainable synthesis.

The structural uniqueness of (3R,5R)-1-Cbz-5-methyl-piperidine-3-carboxylic acid lies in its two stereocenters at positions 3 and 5 of the piperidine ring. This configuration enables precise control over molecular interactions, making it particularly useful in designing enzyme inhibitors and receptor modulators. Recent literature highlights its incorporation into protease-targeting drugs, addressing growing interest in targeted therapies for metabolic disorders. The carboxylic acid functionality further enhances its versatility, allowing for diverse conjugation strategies in medicinal chemistry applications.

From a synthetic perspective, the benzyloxycarbonyl-protected nitrogen in this molecule offers distinct advantages. The Cbz group provides stability during multi-step syntheses while remaining selectively removable under mild hydrogenation conditions. This feature has gained attention in combinatorial chemistry workflows, where researchers frequently search for orthogonal protecting group strategies. The compound's methyl substitution at the 5-position introduces steric control elements that are crucial for developing conformationally restricted analogs of bioactive compounds.

The pharmaceutical industry's shift toward chiral therapeutics has significantly increased demand for enantiomerically pure building blocks like (3R,5R)-1-benzyloxycarbonyl-5-methyl-piperidine-3-carboxylic acid. Analytical techniques such as chiral HPLC and polarimetry confirm the high optical purity of commercially available material, typically exceeding 98% ee. Quality-conscious buyers often inquire about certificates of analysis and stability data, reflecting the compound's importance in regulated GMP synthesis environments.

Beyond pharmaceutical applications, this compound finds utility in catalysis research. Its rigid, three-dimensional structure serves as an excellent scaffold for developing chiral ligands in asymmetric transformations. Recent patent literature describes derivatives of this piperidine carboxylate as effective modifiers for transition metal catalysts, particularly in hydrogenation reactions of clinical significance. These developments align with industry efforts to improve atom economy and reduce waste in chemical manufacturing.

Storage and handling of (3R,5R)-1-Cbz-5-methyl-piperidine-3-carboxylic acid require standard laboratory precautions. The compound demonstrates good stability when stored at 2-8°C in airtight containers, with many suppliers offering material in convenient gram-to-kilogram quantities. Solubility data (freely soluble in polar aprotic solvents like DMF and DMSO) frequently appears in technical inquiries, as researchers optimize conditions for N-terminal modifications and peptide coupling reactions.

Emerging applications in bioconjugation chemistry have further expanded the utility of this compound. The carboxylic acid moiety enables efficient amide bond formation with various nucleophiles, while the stereochemistry influences the resulting compound's biological activity. This has led to innovative uses in antibody-drug conjugates (ADCs) and targeted delivery systems – areas receiving substantial research investment. The compound's structural rigidity also makes it attractive for designing molecular probes in biochemical studies.

Market analysis indicates steady growth in demand for chiral piperidine derivatives, with (3R,5R)-1-benzyloxycarbonyl-5-methyl-piperidine-3-carboxylic acid occupying a specialized niche. Suppliers differentiate their offerings through custom synthesis options and bulk pricing structures. The compound's scalable synthesis from commercially available starting materials ensures reliable supply chains, addressing concerns about raw material availability in pharmaceutical development.

Environmental considerations surrounding this compound focus on green chemistry metrics. Modern synthetic routes emphasize catalytic methods over stoichiometric reagents, reducing the environmental footprint of production. These advancements respond to industry demands for sustainable chiral building blocks, as evidenced by increasing searches for eco-friendly intermediates in chemical databases. The compound's biodegradability profile and low toxicity further enhance its appeal for responsible chemical innovation.

Looking forward, (3R,5R)-1-benzyloxycarbonyl-5-methyl-piperidine-3-carboxylic acid will likely see expanded applications in fragment-based drug discovery and chemical biology. Its balanced lipophilicity profile (calculated LogP ~1.5) and hydrogen bonding capacity make it particularly valuable for designing compounds with improved bioavailability. As the pharmaceutical industry continues prioritizing three-dimensional molecular complexity, this stereochemically defined building block will remain an important tool for medicinal chemists worldwide.